Methyl 4-[(2,6-diaminopyrimidin-4-yl)oxy]benzoate

• CAS No.: 877874-65-2
• Molecular Formula: C12H12N4O3
• Molecular Weight: 260.25 g/mol
• IUPAC Name: methyl 4-(2,6-diaminopyrimidin-4-yl)oxybenzoate
• InChI: InChI=1S/C12H12N4O3/c1-18-11(17)7-2-4-8(5-3-7)19-10-6-9(13)15-12(14)16-10/h2-6H,1H3,(H4,13,14,15,16)
• InChI Key: DOTVHEVSCNWOKZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OC2=NC(=NC(=C2)N)N

Description

Methyl 4-[(2,6-diaminopyrimidin-4-yl)oxy]benzoate is a useful research compound. Its molecular formula is C12H12N4O3 and its molecular weight is 260.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4-hydroxybenzoate (1.52 g, 10.0 mmol) was dissolved in 18 mL of anhydrous dioxane in 10-20 mL microwave vial (Personal Chemistry) and solid Cs2CO3 was added to this solution. The suspension was stirred at ambient temperature for 10 min, then 4-chloro-2,6-diaminopyrimidine (1.45 g, 10.0 mmol) was added. The vial was capped and microwaved at 200° C. for 40 min. Then MeOH was added to dissolve the formed suspension to produce a clear amber solution. The solution was transferred into a round-bottom flask and concentrated down to ca. 20 mL. This solution was purified by silica gel chromatography using 100% ethyl acetate as eluent. The product was additionally re-crystallized from ca. 50 mL of 4:1 mixture of EtOAc/MeOH. The product was filtered, washed with 40 mL of EtOAc, 40 mL of anhydrous Et2O and dried in vacuo to give the title product as a white solid (0.812 g). Yield 31.2%.